Cas no 2418691-70-8 (tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate)
tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate
- EN300-26628619
- 2418691-70-8
- tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate
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- Inchi: 1S/C19H25FN2O4S/c1-6-16-11-15(12-17(14(16)2)27(20,24)25)13-21-7-9-22(10-8-21)18(23)26-19(3,4)5/h1,11-12H,7-10,13H2,2-5H3
- InChI Key: GQTXRIBLUZOLEB-UHFFFAOYSA-N
- SMILES: S(C1=C(C)C(C#C)=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F
Computed Properties
- Exact Mass: 396.15190662g/mol
- Monoisotopic Mass: 396.15190662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75.3Ų
tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26628619-1g |
tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate |
2418691-70-8 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26628619-1.0g |
tert-butyl 4-{[3-ethynyl-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate |
2418691-70-8 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate
Comprehensive Overview of tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate (CAS No. 2418691-70-8)
The compound tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate (CAS No. 2418691-70-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorosulfonyl moiety, an ethynyl group, and a piperazine core protected by a tert-butyl carboxylate. These structural attributes make it a valuable intermediate for the synthesis of complex bioactive molecules, particularly in the development of targeted therapies.
In recent years, the demand for fluorosulfonyl-containing compounds has surged due to their versatility in click chemistry and bioconjugation applications. Researchers are increasingly exploring the potential of CAS No. 2418691-70-8 in the design of PROTACs (Proteolysis Targeting Chimeras) and other small-molecule degraders, which are among the most discussed topics in drug discovery. The ethynyl group in this compound enables efficient Sonogashira coupling reactions, a critical step in the modular assembly of drug-like molecules.
The piperazine-1-carboxylate scaffold is another highlight of this compound, as it is a privileged structure in medicinal chemistry. Piperazine derivatives are known for their ability to modulate GPCRs (G-protein-coupled receptors) and other CNS targets, making tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate a promising candidate for neuropharmacological applications. Its tert-butyl protecting group further enhances its stability, ensuring reliable performance in multi-step synthetic routes.
From an industrial perspective, the scalability of CAS No. 2418691-70-8 is a key consideration. The compound's synthetic accessibility and compatibility with flow chemistry techniques align with the growing trend toward green chemistry and sustainable manufacturing. This is particularly relevant given the increasing regulatory emphasis on environmentally friendly processes in the pharmaceutical sector.
In summary, tert-butyl 4-{3-ethynyl-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate represents a cutting-edge tool for researchers exploring next-generation therapeutics. Its multifaceted reactivity and structural features position it at the intersection of drug discovery, chemical biology, and materials science, making it a compound of enduring interest in the scientific community.
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